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Compound of Interest

Compound Name: Aopta

CAS No.: 80186-83-0

Cat. No.: B1240302

Get Quote

For the attention of researchers, scientists, and drug development professionals, this document

provides crucial safety and logistical information for the handling of APTA® Insecticide, with the

active ingredient Tolfenpyrad. Please note that a search for the chemical "Aopta" did not yield

any matching results; it is presumed to be a typographical error for APTA®.

This guide offers procedural, step-by-step instructions to ensure the safe operational use and

disposal of this chemical, reinforcing our commitment to being your preferred source for

laboratory safety and chemical handling information.

Essential Safety and Personal Protective Equipment
(PPE)
When handling APTA® Insecticide, adherence to stringent safety protocols is paramount to

minimize exposure and mitigate potential hazards. The following personal protective equipment

is mandatory.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side

shields, chemical safety

goggles, or a face shield.[1][2]

[3][4]

To prevent contact with eyes,

which can cause moderate

irritation.[1][3]

Skin Protection

Long-sleeved shirt, long pants,

and chemical-resistant gloves

(e.g., waterproof).[1][2][3][4][5]

To prevent skin contact, as the

substance can be harmful if

absorbed through the skin.[1]

[3]

Respiratory Protection

A NIOSH-approved respirator

is required for handling

activities. Options include an

elastomeric half mask

respirator with organic vapor

(OV) cartridges and a

combination N, R, or P filter; a

gas mask with OV canisters; or

a powered air-purifying

respirator with OV cartridges

and combination HE filters.[1]

[2][3][4]

May be fatal if inhaled.[1][3]

Use in a well-ventilated area is

crucial.[1][2]

Footwear
Closed-toe shoes and socks.

[3][4]

To protect feet from potential

spills.

Chemical and Toxicological Data
A comprehensive understanding of the chemical properties and toxicological profile of

Tolfenpyrad, the active ingredient in APTA® Insecticide, is essential for safe handling.

Chemical Identification
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Identifier Value

Chemical Name

4-chloro-3-ethyl-1-methyl-N-[[4-(4-

methylphenoxy)phenyl]methyl]pyrazole-5-

carboxamide[6][7]

CAS Number 129558-76-5[6][7]

Molecular Formula C₂₁H₂₂ClN₃O₂[8]

Molecular Weight 383.87 g/mol [9]

Toxicological Summary
Endpoint Value Species

Oral LD₅₀ ≥ 75-113 mg/kg bw[10] Rat

Dermal LD₅₀ > 2000 mg/kg bw[10] Rat

Inhalation LC₅₀ 1.5–2.21 mg/L[10] Rat

Eye Irritation Slightly irritating[10] Rabbit

Skin Irritation Not an irritant[10] Rabbit

Carcinogenicity
Not likely to be carcinogenic to

humans.[1][11]
-

Neurotoxicity
No evidence of neurotoxicity.

[1]
-

Operational and Disposal Plans
Strict adherence to the following procedural guidance is necessary to ensure safety and proper

disposal.

Experimental Workflow: Handling APTA® Insecticide
The following diagram outlines the standard procedure for handling APTA® Insecticide in a

laboratory setting.
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Preparation

Handling

Post-Handling

Don Personal Protective Equipment (PPE)

Ensure Adequate Ventilation

Gather All Necessary Materials

Carefully Open Container

Measure Required Amount

Mix with Diluent if Necessary

Perform Experimental Procedure

Decontaminate Work Surfaces

Remove and Clean/Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of APTA® Insecticide.
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Disposal Plan: Waste and Container Management
Proper disposal of waste and empty containers is critical to prevent environmental

contamination and accidental exposure.

Waste Disposal Container Disposal

Collect Waste in a Labeled, Sealed Container

Store in a Designated, Secure Area

Dispose of via an Approved Waste Disposal Facility

Triple Rinse or Pressure Rinse Container

Puncture and Render Unusable

Dispose of in a Sanitary Landfill or by Other Approved Procedures

Click to download full resolution via product page

Caption: Disposal procedures for APTA® Insecticide waste and containers.

First Aid and Emergency Procedures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If the person is not

breathing, call for emergency medical

assistance and give artificial respiration.[1][2]

Skin Contact

Take off contaminated clothing immediately.

Rinse skin with plenty of water for 15-20

minutes.[3]

Eye Contact

Hold the eye open and rinse slowly and gently

with water for 15-20 minutes. Remove contact

lenses, if present, after the first 5 minutes, then

continue rinsing.[3]

Ingestion

Call a poison control center or doctor

immediately for treatment advice. Have the

person sip a glass of water if able to swallow.

Do not induce vomiting unless told to do so by a

poison control center or doctor.[1][2]

Spill Management
In the case of a spill, the following steps should be taken:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.[1][2]

For liquid spills, absorb the material with an inert absorbent and place it in a labeled, sealed

container for disposal.[1][2]

For spills that have soaked into the ground, the contaminated soil should be dug up and

placed in a sealed metal drum for disposal.[1][2]

Thoroughly scrub the spill area with a strong industrial detergent and rinse with water.[1][2]

Prevent spilled material from entering waterways, as it is highly toxic to aquatic organisms.[1]
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Storage and Handling Precautions
Store in the original, tightly closed container in a cool, dry, and well-ventilated place.[1][2]

Do not store near heat or open flames.[1][2]

Prevent cross-contamination with other pesticides, fertilizers, food, and feed.[1][2]

Wash hands thoroughly with soap and water after handling and before eating, drinking,

chewing gum, using tobacco, or using the toilet.[1][3]

Remove and wash contaminated clothing before reuse.[1][3]

Disclaimer: This information is intended as a guide for trained professionals and is not a

substitute for a comprehensive risk assessment. Always refer to the manufacturer's Safety

Data Sheet (SDS) for complete and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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